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Compound of Interest

Compound Name: 1,4-O-Diferuloylsecoisolariciresinol

Cat. No.: B15589694

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 1,4-O-
Diferuloylsecoisolariciresinol, a lignan derivative of interest for its potential pharmacological
activities. The information presented herein, including Nuclear Magnetic Resonance (NMR) and
Mass Spectrometry (MS) data, is intended to support research and development efforts in the
fields of natural product chemistry, pharmacology, and drug discovery.

Spectroscopic Data

The structural elucidation of 1,4-O-Diferuloylsecoisolariciresinol, also known as 9,9'-O-
diferuloyl-(-)-secoisolariciresinol, has been accomplished through a combination of one- and
two-dimensional NMR spectroscopy and high-resolution mass spectrometry (HRMS). The
following tables summarize the key quantitative data obtained from these analyses.

Nuclear Magnetic Resonance (NMR) Data

Table 1: *H NMR Spectroscopic Data for 1,4-O-Diferuloylsecoisolariciresinol (in CDsOD)
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Position Chemical Shift (8) in ppm

2-H, 6-H 6.95 (d, J = 8.1 Hz), 6.93 (d, J = 8.1 Hz)
5-H 6.77 (d, J = 8.1 Hz), 6.75 (d, J = 8.1 Hz)
2'-H, 6'-H 7.02 (d, J=1.9 Hz), 7.01 (d, J = 1.9 Hz)
5'-H 6.81 (d, J = 8.2 Hz), 6.79 (d, J = 8.2 Hz)
7-Ha 2.81 (dd, J = 13.8, 5.9 Hz)

7-HB 2.92 (dd, J=13.8, 6.2 Hz)

8-H 2.39 (m)

9-Ha 4.25 (dd, J = 11.2, 5.9 HZ)

9-Hp 4.42 (dd, J = 11.2, 4.8 Hz)

7'-Ha 2.79 (dd, J = 13.8, 6.0 Hz)

7-Hp 2.90 (dd, J = 13.8, 6.3 Hz)

8'-H 2.37 (m)

9'-Ha 4.02 (dd, J=11.2, 6.0 Hz)

9-HB 4.34 (dd, J = 11.2, 4.9 Hz)

2"-H, 6"-H 7.18 (d, J=1.9 Hz), 7.16 (d, J = 1.9 Hz)
5"-H 6.83 (d, J = 8.2 Hz), 6.81 (d, J = 8.2 Hz)
7"-H 7.62 (d, J = 15.9 Hz)

8"-H 6.38 (d, J = 15.9 Hz)

OMe 3.87 (s), 3.86 (s), 3.85 (s), 3.84 (s)

Table 2: 13C NMR Spectroscopic Data for 1,4-O-Diferuloylsecoisolariciresinol (in CDs0OD)
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Position Chemical Shift (8) in ppm
1,1 133.9, 133.8
2,2 114.1, 114.0
3,3 149.2, 149.1
4, 4 146.9, 146.8
5, 5 116.7, 116.6
6, 6' 122.3,122.2
7.7 39.1, 39.0
8, 8 44.5, 44.4
9,9 67.2,67.1
1 1™ 127.9, 127.8
on o 111.4, 111.3
3" 3 149.9, 149.8
4" 4™ 149.2, 149.1
5" G 116.4, 116.3
6", 6™ 124.0, 123.9
77 146.9, 146.8
g" 8" 115.6, 115.5
o" o 168.9, 168.8
OMe 56.4 (4C)

Mass Spectrometry (MS) Data

Table 3: High-Resolution Mass Spectrometry (HRMS) Data for 1,4-O-
Diferuloylsecoisolariciresinol
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lon Calculated m/z Found m/z

[M + Na]* 737.2574 737.2571

Experimental Protocols
NMR Spectroscopy

1H and 13C NMR spectra were recorded on a Bruker AVANCE Il HD 850 MHz spectrometer.
Chemical shifts are reported in parts per million (ppm) relative to the residual solvent peak
(CDsOD: dH 3.31, 6C 49.0). Standard 1D and 2D NMR experiments (COSY, HSQC, HMBC)
were performed to achieve unequivocal assignment of proton and carbon signals.

Mass Spectrometry

High-resolution electrospray ionization mass spectrometry (HRESIMS) was performed on a
Waters SYNAPT G2-Si HDMS system. The sample was dissolved in methanol and introduced
into the ESI source. Data was acquired in positive ion mode.

Anti-inflammatory Activity Assay

The anti-inflammatory potential of 1,4-O-Diferuloylsecoisolariciresinol was evaluated by
measuring its ability to inhibit lipopolysaccharide (LPS)-induced nitric oxide (NO) production in
RAW 264.7 macrophage cells.

e Cell Culture: RAW 264.7 cells were cultured in DMEM supplemented with 10% FBS and 1%
penicillin-streptomycin at 37°C in a humidified atmosphere with 5% CO-.

o Treatment: Cells were pre-treated with various concentrations of 1,4-O-
Diferuloylsecoisolariciresinol for 1 hour.

o Stimulation: Subsequently, the cells were stimulated with LPS (1 pg/mL) for 24 hours to
induce an inflammatory response.

» Nitric Oxide Measurement: The concentration of nitrite, a stable product of NO, in the culture
supernatant was measured using the Griess reagent. The absorbance at 540 nm was
measured with a microplate reader.
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Signaling Pathway

1,4-O-Diferuloylsecoisolariciresinol has been shown to inhibit the production of nitric oxide
in LPS-stimulated macrophages. This suggests an interference with the inflammatory signaling
cascade initiated by LPS. A plausible mechanism of action involves the modulation of key
signaling pathways such as the Nuclear Factor-kappa B (NF-kB) and Mitogen-Activated Protein
Kinase (MAPK) pathways, which are critical for the expression of pro-inflammatory mediators
like inducible nitric oxide synthase (iNOS).
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» To cite this document: BenchChem. [In-Depth Technical Guide to the Spectroscopic Data of
1,4-O-Diferuloylsecoisolariciresinol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15589694#spectroscopic-data-of-1-4-o-
diferuloylsecoisolariciresinol-nmr-ms]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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